![molecular formula C8H7N3O3 B1435574 2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-6-carboxylic acid CAS No. 1803586-15-3](/img/structure/B1435574.png)
2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-6-carboxylic acid
Overview
Description
Pyrido[2,3-b]pyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring . It’s used in the design of high-performance OLEDs due to its high photoluminescence quantum efficiency (PLQY) and simple molecular structure .
Synthesis Analysis
The synthesis of pyrido[2,3-b]pyrazine involves fine-tuning the band gap, which allows the compound to exhibit a wide range of emissions spanning the entire visible region from blue to red .Molecular Structure Analysis
The molecular structure of pyrido[2,3-b]pyrazine is relatively simple, which is crucial for cost-effective multicolor display applications .Scientific Research Applications
Comprehensive Analysis of 2-Oxo-1H,2H,3H,4H-Pyrido[2,3-b]pyrazine-6-carboxylic Acid Applications
- The compound’s derivatives have shown a high NLO response, indicating significant contributions towards NLO technological applications .
- A new tailor-made fluorescent core based on pyrido[2,3-b]pyrazine has been designed for cost-effective multicolor display applications due to its high photoluminescence quantum efficiency (PLQY) and simple molecular structure .
Nonlinear Optical (NLO) Technology
Electrochemical Sensing of DNA
Antioxidant Activity
Antiurease Activity
Fluorescent Materials for Displays
PARP7 Inhibition for Anti-tumor Applications
Future Directions
The future directions for the study of pyrido[2,3-b]pyrazine and its derivatives are promising. The compound’s high photoluminescence quantum efficiency (PLQY) and simple molecular structure make it a potential candidate for use in high-performance OLEDs . Further studies are needed to explore its other potential applications.
properties
IUPAC Name |
2-oxo-3,4-dihydro-1H-pyrido[2,3-b]pyrazine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c12-6-3-9-7-4(10-6)1-2-5(11-7)8(13)14/h1-2H,3H2,(H,9,11)(H,10,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXKSUBHLRWMMJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(N1)N=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-6-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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